Cas no 1343909-61-4 (2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid)
1343909-61-4 structure
Product Name:2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid
CAS No:1343909-61-4
MF:C8H12N2O2
MW:168.193081855774
CID:5709310
PubChem ID:63976545
Update Time:2023-10-14
2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1343909-61-4
- 2-(1-ethyl-1H-pyrazol-5-yl)propanoicacid
- EN300-1137766
- 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
- CS-0275346
- AKOS013292542
- 2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid
-
- Inchi: 1S/C8H12N2O2/c1-3-10-7(4-5-9-10)6(2)8(11)12/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: BHAZHPASMBTDSL-UHFFFAOYSA-N
- SMILES: OC(C(C)C1=CC=NN1CC)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137766-1.0g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1137766-0.05g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1137766-0.1g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1137766-0.25g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1137766-0.5g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1137766-1g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1137766-2.5g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1137766-5g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 5g |
$2235.0 | 2023-10-26 | |
| Enamine | EN300-1137766-10g |
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid |
1343909-61-4 | 95% | 10g |
$3315.0 | 2023-10-26 |
2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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